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Abstract
Aluminum sesquichlorohydrate (ASCH) is a complex inorganic polymer widely utilized as a

primary active ingredient in antiperspirant and deodorant formulations. Its efficacy is rooted in

its ability to form temporary, superficial plugs within the eccrine sweat gland ducts, physically

obstructing the flow of perspiration. This technical guide provides a comprehensive overview of

the core chemical and physical properties of aluminum sesquichlorohydrate, detailed

experimental protocols for its analysis, and a review of its mechanism of action. Quantitative

data are presented in structured tables for clarity, and key processes are visualized using

logical diagrams to support research and development in this field.

Chemical and Physical Properties
Aluminum sesquichlorohydrate is not a simple monomeric salt but a complex mixture of

polyaluminum hydroxychlorides.[1] Its chemical behavior and efficacy are largely determined by

the aluminum-to-chloride (Al:Cl) atomic ratio, which typically ranges from 1.26:1 to 1.90:1.[2][3]

The general chemical formula can be represented as AlnCl(3n-m)(OH)m or more specifically as

[Al2(OH)nCl6-n]m.[4]
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The following tables summarize the key quantitative and qualitative properties of aluminum
sesquichlorohydrate.

Parameter Value Reference

Chemical Name
Tetraaluminium trichloride

nonahydroxide
[3]

INCI Name Aluminum Sesquichlorohydrate [3]

CAS Number 11089-92-2 [3]

Molecular Formula Al4Cl3H9O9 (representative) [3]

Molecular Weight 367.35 g/mol (representative) [3]

Aluminum to Chloride Atomic

Ratio
1.26:1 to 1.90:1 [2][3]

Table 1: Chemical Identification Parameters.

Property Description Reference

Physical Form
White to off-white crystalline

powder or aqueous solution.
[2][3]

Solubility
Soluble in water; freely soluble

in alcohol.
[2][5]

pH (15% aqueous solution) 3.0 - 5.0 [2][3]

Density (48% solution) 1.36 g/cm³ at 20°C [4]

Odor Characteristic [2]

Table 2: Physical and Chemical Properties.

Mechanism of Action: Antiperspirant Efficacy
The primary function of aluminum sesquichlorohydrate in antiperspirants is the physical

blockage of sweat ducts.[6] This mechanism is initiated upon contact with sweat. The aluminum
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salts dissociate, and the polymeric aluminum cations interact with proteins and

mucopolysaccharides within the sweat and the epithelial lining of the duct.[7][8] This interaction

leads to the precipitation and aggregation of these biomolecules, forming a gelatinous plug that

temporarily obstructs the duct, thereby reducing the flow of sweat to the skin's surface.[2][7]
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Mechanism of Action: Sweat Gland Plug Formation.

Experimental Protocols
Accurate characterization and quantification of aluminum sesquichlorohydrate are critical for

quality control and regulatory compliance. The following sections detail the methodologies for

synthesis and key analytical procedures.

Synthesis of Aluminum Sesquichlorohydrate
A common industrial method for producing aluminum sesquichlorohydrate involves the

reaction of aluminum with hydrochloric acid.[9]

Materials:

Aluminum (metal powder or ingots)

Hydrochloric Acid (HCl)

Deionized Water

Aluminum Hydroxide (optional, for pH adjustment)

Protocol:
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Reaction Setup: In a suitable reaction vessel, charge deionized water and a defined amount

of hydrochloric acid.

Aluminum Addition: Slowly add aluminum metal to the acid solution under controlled

temperature and constant stirring. The reaction is exothermic and produces hydrogen gas,

requiring appropriate ventilation and safety measures.

Reaction Control: The reaction is typically carried out at elevated temperatures (e.g., 90-

100°C) to facilitate the dissolution of aluminum.[9][10]

Ratio Adjustment: Continue the reaction until the desired aluminum-to-chloride atomic ratio

(1.26:1 to 1.90:1) is achieved. This can be monitored by periodic sampling and analysis.

Aging and Polymerization: The resulting solution is aged, often with heating, to promote the

formation of the desired polymeric aluminum species.[4]

Purification: The solution is then cooled and filtered to remove any unreacted materials or

impurities.

Final Product: The final product can be supplied as a concentrated aqueous solution or dried

(e.g., spray-dried) to produce a powder.
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General Workflow for ASCH Synthesis.
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Analysis of Polymeric Species by SEC-HPLC
Size Exclusion Chromatography (SEC) coupled with High-Performance Liquid Chromatography

(HPLC) is the standard method for determining the molecular weight distribution of the

polymeric species in aluminum sesquichlorohydrate. The different sized polymers are often

referred to as "Bands," with Band I being the largest and Band IV being the smallest

(monomers and dimers).[11]

Instrumentation:

HPLC system with an isocratic pump and a refractive index (RI) detector.[11]

SEC columns, for example, a Phenomenex column (3.9x300 mm, 10 µm packing) and a

Waters µPorasil Column (3.9x300 mm, 10 µm packing) connected in series.[11]

Reagents:

Mobile Phase: 0.01 N Nitric Acid.[11]

Deionized water for sample preparation.

Protocol:

Sample Preparation: Prepare a 2% by weight aluminum solution by dissolving the ASCH

powder in deionized water.[11]

Chromatographic Conditions:

Mobile Phase: 0.01 N Nitric Acid

Flow Rate: 0.9 mL/min[11]

Injection Volume: 20 µL[11]

Detector: Refractive Index (RI)

Analysis: Inject the prepared sample into the HPLC system. The different polymer species

will elute at different times, with the largest (Band I) eluting first.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://patents.google.com/patent/EP3112318A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Interpretation: The relative area of each peak (Band I, II, III, and IV) is determined to

characterize the distribution of polymeric species.

Parameter Value Reference

Technique
Size Exclusion

Chromatography (SEC-HPLC)
[11]

Columns

Phenomenex (3.9x300mm) &

Waters µPorasil (3.9x300mm)

in series

[11]

Mobile Phase 0.01 N Nitric Acid [11]

Flow Rate 0.9 mL/min [11]

Detector Refractive Index (RI) [11]

Sample Prep
2% by weight Al solution in DI

water
[11]

Table 3: SEC-HPLC Method Parameters for Polymeric Species Analysis.

Quantification of Total Aluminum
Zeeman Electrothermal Atomic Absorption Spectrometry (ZEAAS) is a highly sensitive method

for quantifying the total aluminum content.

Protocol Outline:

Sample Digestion: Accurately weigh the sample and digest it using an appropriate acid

mixture to bring the aluminum into solution. The specific digestion procedure will depend on

the sample matrix (e.g., cream, roll-on).

Standard Preparation: Prepare a series of aluminum standards of known concentrations.

Instrumental Analysis: Analyze the prepared samples and standards using a ZEAAS

instrument.
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Quantification: Construct a calibration curve from the standards and determine the aluminum

concentration in the samples. The method can achieve a limit of quantification (LOQ) of ≤ 3

µg/L.[12]

Titration offers a classic and reliable method for aluminum quantification.

Protocol Outline:

Sample Preparation: Prepare a solution of the sample in deionized water.

Titration: The method involves a back-titration.

Add a known excess of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) to

the sample solution, which complexes with the aluminum ions.[13]

Adjust the pH to approximately 4.7 using an acetate buffer.[13]

Titrate the excess, unreacted EDTA with a standard solution of a metal ion (e.g.,

Bismuth(III) nitrate) using an indicator like xylenol orange.[13]

Endpoint Detection: The endpoint is determined by a color change (e.g., yellow to purple),

which can be detected visually or with a photometric sensor (e.g., at 574 nm).[13][14]

Calculation: The amount of aluminum is calculated based on the amount of EDTA that was

consumed by the aluminum in the sample.
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Workflow for Total Aluminum Quantification.

Safety and Handling
While aluminum sesquichlorohydrate is considered safe for use in cosmetic products at

permitted concentrations (up to 25% in the US), standard laboratory safety protocols should be

observed.[3] Use of personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, is recommended when handling the material in its pure or concentrated form.

Conclusion
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Aluminum sesquichlorohydrate is a functionally critical, complex inorganic polymer. Its

efficacy as an antiperspirant is directly related to its chemical properties, particularly its

polymeric nature and reactivity with sweat components. A thorough understanding of its

characteristics and the analytical methods used for its evaluation is essential for formulation

scientists, researchers, and professionals in the drug development industry to ensure product

quality, efficacy, and safety. The data and protocols presented in this guide serve as a

foundational resource for these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1171100#chemical-properties-of-aluminum-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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